Cas no 85567-49-3 (choline hydrogen L-glutamate)

• Product Name: choline hydrogen L-glutamate
• CAS No: 85567-49-3
• MF: C₁₀H₂₂N₂O₅
• MW: 250.292083263397
• CID: 990669
• PubChem ID: 56842768
• Update Time: 2025-04-20

choline hydrogen L-glutamate Chemical and Physical Properties

Names and Identifiers

• choline hydrogen L-glutamate
• P6PJ6E0L4C
• 85567-49-3
• EINECS 287-763-5
• UNII-P6PJ6E0L4C

• Inchi： 1S/C5H9NO4.C5H14NO/c6-3(5(9)10)1-2-4(7)8;1-6(2,3)4-5-7/h3H,1-2,6H2,(H,7,8)(H,9,10);7H,4-5H2,1-3H3/q;+1/p-1/t3-;/m0./s1
• InChI Key： ARKFKCBERVQXGI-DFWYDOINSA-M
• SMILES： OCC[N+](C)(C)C.[O-]C([C@H](CCC(=O)[O-])N)=O.[H+]

Computed Properties

• Exact Mass: 250.15287181g/mol
• Monoisotopic Mass: 250.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų